8-Methyl-4-(4-nitrobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid

• IUPAC Name: 8-methyl-4-(4-nitrobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid
• InChI: InChI=1S/C17H20N2O6/c1-11-6-8-17(9-7-11)18(14(10-25-17)16(21)22)15(20)12-2-4-13(5-3-12)19(23)24/h2-5,11,14H,6-10H2,1H3,(H,21,22)
• InChI Key: SBJWWJBQCLMYIU-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC2(CC1)N(C(CO2)C(=O)O)C(=O)C3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C17H20N2O6
• Molecular Weight: 348.3 g/mol

Description

8-Methyl-4-(4-nitrobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid (MNB) is a synthetic compound that has been widely studied for its potential applications in the biomedical field. MNB is a nitrobenzoyl derivative of spiro[4.5]decane and has been used as a building block for the synthesis of a variety of compounds. MNB has a wide range of applications in the biomedical field due to its unique structure and properties.

Scientific Research Applications

8-Methyl-4-(4-nitrobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid has been widely studied for its potential applications in the biomedical field. It has been used in the synthesis of various compounds, including drugs, antibiotics, and other molecules. Furthermore, 8-Methyl-4-(4-nitrobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid has been used as a building block for the synthesis of a variety of compounds, including drugs and antibiotics. Additionally, 8-Methyl-4-(4-nitrobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid has been used as a catalyst for the synthesis of polymers and other materials.

Mechanism of Action

8-Methyl-4-(4-nitrobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid has been studied for its potential applications in the biomedical field. It has been found to possess a variety of biological activities, including anti-inflammatory, anti-microbial, and anti-cancer activities. Furthermore, 8-Methyl-4-(4-nitrobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid has been found to possess antioxidant properties, which may be beneficial in the prevention and treatment of various diseases. The exact mechanism of action of 8-Methyl-4-(4-nitrobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid is still not completely understood, however, it is believed to involve the inhibition of certain enzymes and the modulation of certain signaling pathways.
Biochemical and Physiological Effects
8-Methyl-4-(4-nitrobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid has been studied for its potential applications in the biomedical field. It has been found to possess a variety of biochemical and physiological effects. 8-Methyl-4-(4-nitrobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid has been found to possess anti-inflammatory, anti-microbial, and anti-cancer activities. Furthermore, 8-Methyl-4-(4-nitrobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid has been found to possess antioxidant properties, which may be beneficial in the prevention and treatment of various diseases. Additionally, 8-Methyl-4-(4-nitrobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid has been found to possess anti-allergic activity and may be beneficial in the treatment of allergy-related diseases.

Advantages and Limitations for Lab Experiments

8-Methyl-4-(4-nitrobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid has a number of advantages and limitations when used in laboratory experiments. One of the major advantages of using 8-Methyl-4-(4-nitrobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid is its low cost, which makes it an attractive option for laboratory use. Additionally, 8-Methyl-4-(4-nitrobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid is relatively stable and can be stored for long periods of time. Furthermore, 8-Methyl-4-(4-nitrobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid can be used in a variety of chemical reactions, making it a versatile compound for laboratory use. However, 8-Methyl-4-(4-nitrobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid is also limited by its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

8-Methyl-4-(4-nitrobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid has a number of potential future applications in the biomedical field. It has been used as a building block for the synthesis of a variety of compounds, including drugs and antibiotics. Additionally, 8-Methyl-4-(4-nitrobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid has been studied for its potential applications in the treatment of a variety of diseases, including cancer and inflammation. Furthermore, 8-Methyl-4-(4-nitrobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid has been studied for its potential applications in the development of new materials and polymers. Finally, 8-Methyl-4-(4-nitrobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid has been studied for its potential applications in the development of new drugs and therapies.

Synthesis Methods

8-Methyl-4-(4-nitrobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid is synthesized through a multi-step process that involves the use of various chemical reagents. The first step involves the reaction of 4-nitrobenzoyl chloride with 8-methyl-1-oxa-4-azaspiro[4.5]decane in the presence of a base such as sodium hydroxide or potassium hydroxide. This reaction results in the formation of the 8-Methyl-4-(4-nitrobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid molecule. The second step involves the hydrolysis of the 8-Methyl-4-(4-nitrobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid molecule with aqueous acid, resulting in the formation of the desired product.